Cas no 14090-85-8 (3-Methanesulfinylpropanoic acid)

• Product Name: 3-Methanesulfinylpropanoic acid
• CAS No: 14090-85-8
• MF: C₄H₈O₃S
• MW: 136.169520378113
• CID: 2773992
• Update Time: 2025-10-10

3-Methanesulfinylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfinylpropanoic acid
• 3-methylsulfinylpropanoic acid
• 3-Methylsulfinyl-Propionic Acid
• Propanoic acid, 3-(methylsulfinyl)-
• 3-(Methanesulfinyl)propanoic acid
• Z1526317662
• 3-Methanesulfinylpropanoic acid

• Inchi： 1S/C4H8O3S/c1-8(7)3-2-4(5)6/h2-3H2,1H3,(H,5,6)
• InChI Key： OLSJFOQLAOTISH-UHFFFAOYSA-N
• SMILES： S(C)(CCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 110
• XLogP3: -1.2
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides

Additional information on 3-Methanesulfinylpropanoic acid

3-Methanesulfinylpropanoic acid (CAS No. 14090-85-8): An Overview of Its Structure, Properties, and Applications

3-Methanesulfinylpropanoic acid (CAS No. 14090-85-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as MSPA, is characterized by its unique structure, which includes a methanesulfinyl group attached to a propanoic acid backbone. The molecular formula of 3-Methanesulfinylpropanoic acid is C₄H₈O₃S, and it has a molecular weight of approximately 124.16 g/mol.

The chemical structure of 3-Methanesulfinylpropanoic acid is particularly noteworthy due to the presence of the sulfinyl group (-SOH), which imparts unique chemical and biological properties to the molecule. This group can undergo various chemical reactions, such as oxidation to form the corresponding sulfonyl compound or reduction to form the sulfide derivative. These transformations are crucial in understanding the reactivity and potential applications of MSPA.

In terms of physical properties, 3-Methanesulfinylpropanoic acid is a white crystalline solid at room temperature with a melting point of around 105-107°C. It is soluble in water and polar organic solvents such as methanol and ethanol, making it amenable to various synthetic and analytical techniques. The solubility and stability of MSPA in different media are important considerations for its use in both laboratory research and industrial applications.

The biological activity of 3-Methanesulfinylpropanoic acid has been a subject of extensive study in recent years. Research has shown that MSPA exhibits potent antioxidant properties, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. This makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

In addition to its antioxidant properties, MSPA has been found to have anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various biological systems. These findings suggest that MSPA could be developed into novel anti-inflammatory drugs with potential applications in treating chronic inflammatory conditions.

The pharmacological profile of 3-Methanesulfinylpropanoic acid has also been explored in preclinical studies. Animal models have shown that MSPA can effectively reduce oxidative stress and inflammation in tissues affected by various diseases. For example, in a study on diabetic nephropathy, treatment with MSPA significantly reduced renal damage by attenuating oxidative stress and inflammatory responses. These results highlight the potential therapeutic benefits of MSPA in managing diabetes-related complications.

The synthetic routes for producing Methanesulfinylpropanoic acid have been well-documented in the literature. One common method involves the reaction of methanesulfonyl chloride with an appropriate alcohol or amine followed by hydrolysis to form the carboxylic acid. Alternative synthetic strategies include the use of organometallic reagents or catalytic processes to achieve high yields and purity levels. The choice of synthetic route depends on factors such as cost, scalability, and environmental impact.

In conclusion, Methanesulfinylpropanoic acid (CAS No. 14090-85-8) is a multifaceted compound with a wide range of potential applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as antioxidant and anti-inflammatory activities, making it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this intriguing molecule.